Methyl 2-[4-(2-amino-4-chlorophenoxy)phenyl]-acetate

• IUPAC Name: methyl 2-[4-(2-amino-4-chlorophenoxy)phenyl]acetate
• InChI: InChI=1S/C15H14ClNO3/c1-19-15(18)8-10-2-5-12(6-3-10)20-14-7-4-11(16)9-13(14)17/h2-7,9H,8,17H2,1H3
• InChI Key: DLOLCVYPGKTXRY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)N
• Molecular Formula: C15H14ClNO3
• Molecular Weight: 291.73 g/mol

Description

The compound "Methyl 2-[4-(2-amino-4-chlorophenoxy)phenyl]-acetate" is a chemical that belongs to a class of organic compounds known for their potential use in synthesizing various heterocyclic systems. While the specific compound is not directly mentioned in the provided papers, related compounds with similar structural motifs are discussed. These compounds are typically intermediates in the synthesis of more complex molecules with potential applications in pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions starting from acetoacetic esters. For instance, Methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate and its phenyl-methyl variant were prepared in three steps from corresponding acetoacetic esters . Another related compound, Methyl(+)-alpha-amino(2-chlorophenyl)acetate hydrochloride, was synthesized by reacting the acid form with thionyl chloride in methanol under optimized conditions, achieving a high yield of 98% . Similarly, potassium [2-[(2,6-dichlorophenyl)amino]phenyl]acetate was synthesized from phenylamine and chloroacetyl chloride with a total yield rate of 75.8%, demonstrating the feasibility of such syntheses for industrial production due to simplicity and low costs .

Molecular Structure Analysis

The molecular structures of these compounds are characterized using various spectroscopic techniques. For instance, the structure of Methyl(+)-alpha-amino(2-chlorophenyl)acetate hydrochloride was characterized by FTIR spectrometry , while the structures of the intermediates and the target molecule in the synthesis of potassium [2-[(2,6-dichlorophenyl)amino]phenyl]acetate were corroborated by 1H NMR and 13C NMR spectra . These techniques are crucial for confirming the identity and purity of the synthesized compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are optimized for the best yield and efficiency. For example, the synthesis of Methyl(+)-alpha-amino(2-chlorophenyl)acetate hydrochloride involved investigating the effects of temperature, molar ratio of reactants, and reaction time to achieve a high yield . The synthesis of potassium [2-[(2,6-dichlorophenyl)amino]phenyl]acetate also involved optimization of the reaction process . These optimizations are essential for developing efficient and scalable synthetic routes.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their molecular structures. For instance, the title compound, Methyl {2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methoxy]phenyl}acetate, exhibits weak intermolecular C—H⋯O hydrogen bonds and weak C—H⋯π(arene) interactions in its crystal structure . These interactions can affect the compound's solubility, melting point, and other physical properties, which are important for its handling and application in further chemical reactions.